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Compound of Interest

Compound Name: Lu AA47070

Cat. No.: B608669

For researchers, scientists, and drug development professionals, this document provides
comprehensive application notes and protocols for the use of Lu AA47070, a selective
adenosine Az2A receptor antagonist prodrug.

Lu AA47070 is the phosphonooxymethylene prodrug of Lu AA41063, a potent and selective
antagonist of the adenosine Az2A receptor. While it was initially investigated for the treatment of
Parkinson's disease, it has become a valuable tool for in vitro and in vivo research into the
roles of the adenosine AzA receptor in various physiological and pathological processes.

Physicochemical Properties

Property Value Reference
Molecular Formula C17H20F2N306PS [1]
Molecular Weight 463.39 g/mol [1]

CAS Number 913842-25-8 [1]
Appearance Solid powder

Purity >98%

Solubility Data

The solubility of Lu AA47070 is a critical factor for the design of in vitro and in vivo
experiments. As a phosphonooxymethylene prodrug, Lu AA47070 was designed to exhibit
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increased aqueous solubility compared to its active metabolite, Lu AA41063.

Concentration (at MW

Solvent Solubility
463.39)

DMSO (Dimethyl Sulfoxide) Soluble to 100 mM ~46.34 mg/mL
Water Data not available Data not available
Ethanol Data not available Data not available
Methanol Data not available Data not available
PBS (Phosphate-Buffered ) )

Data not available Data not available

Saline)

Note: While specific quantitative solubility data in aqueous buffers and common organic
solvents other than DMSO are not readily available in the literature, its nature as a phosphate
ester prodrug suggests enhanced solubility in aqueous solutions compared to the parent
compound, Lu AA41063, which has very low aqueous solubility (1 pg/mL at pH 7.4).
Researchers are advised to perform small-scale solubility tests in their specific experimental
buffers.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO

This protocol describes the preparation of a high-concentration stock solution of Lu AA47070
in DMSO, which can be further diluted in agueous buffers or cell culture media for experimental
use.

Materials:
e LuAA47070 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
e \ortex mixer
Procedure:

o Weighing the Compound: Carefully weigh out the desired amount of Lu AA47070 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock
solution, weigh out 46.34 mg of Lu AA47070.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
Lu AA47070 powder. For a 100 mM solution, if you weighed 46.34 mg, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in
dissolution, but be cautious of potential degradation with excessive heat.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the stock solution at -20°C or -80°C for long-term stability.

Note on Final DMSO Concentration: When diluting the DMSO stock solution into agueous
buffers or cell culture media for your experiments, ensure that the final concentration of DMSO
is not detrimental to your cells or experimental system. It is recommended to keep the final
DMSO concentration below 0.5% (v/v), and ideally below 0.1%. A vehicle control (media or
buffer with the same final concentration of DMSO) should always be included in your
experiments.

Adenosine AzA Receptor Signaling Pathway

Lu AA47070 acts as an antagonist at the adenosine AzA receptor, thereby blocking the
downstream signaling cascade initiated by adenosine. The canonical signaling pathway of the
adenosine AzA receptor is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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